Cas no 2169643-37-0 (4-(4-iodo-1H-pyrazol-5-yl)piperidine)
4-(4-iodo-1H-pyrazol-5-yl)piperidine Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-iodo-1h-pyrazol-3-yl)piperidine
- 4-(4-iodo-1H-pyrazol-5-yl)piperidine
-
- MDL: MFCD31616574
- Inchi: 1S/C8H12IN3/c9-7-5-11-12-8(7)6-1-3-10-4-2-6/h5-6,10H,1-4H2,(H,11,12)
- InChI Key: FWACQKSGPCEJHK-UHFFFAOYSA-N
- SMILES: N1CCC(C2C(I)=CNN=2)CC1
4-(4-iodo-1H-pyrazol-5-yl)piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM415148-250mg |
4-(4-iodo-1H-pyrazol-3-yl)piperidine |
2169643-37-0 | 95%+ | 250mg |
$353 | 2023-03-10 | |
| Chemenu | CM415148-500mg |
4-(4-iodo-1H-pyrazol-3-yl)piperidine |
2169643-37-0 | 95%+ | 500mg |
$648 | 2023-03-10 | |
| Chemenu | CM415148-1g |
4-(4-iodo-1H-pyrazol-3-yl)piperidine |
2169643-37-0 | 95%+ | 1g |
$822 | 2023-03-10 | |
| Life Chemicals | F1957-0855-0.25g |
4-(4-iodo-1H-pyrazol-5-yl)piperidine |
2169643-37-0 | 95%+ | 0.25g |
$330.0 | 2023-11-21 | |
| Life Chemicals | F1957-0855-0.5g |
4-(4-iodo-1H-pyrazol-5-yl)piperidine |
2169643-37-0 | 95%+ | 0.5g |
$520.0 | 2023-11-21 | |
| Life Chemicals | F1957-0855-1g |
4-(4-iodo-1H-pyrazol-5-yl)piperidine |
2169643-37-0 | 95%+ | 1g |
$715.0 | 2023-11-21 | |
| Life Chemicals | F1957-0855-2.5g |
4-(4-iodo-1H-pyrazol-5-yl)piperidine |
2169643-37-0 | 95%+ | 2.5g |
$1430.0 | 2023-11-21 | |
| Life Chemicals | F1957-0855-5g |
4-(4-iodo-1H-pyrazol-5-yl)piperidine |
2169643-37-0 | 95%+ | 5g |
$2145.0 | 2023-11-21 | |
| Life Chemicals | F1957-0855-10g |
4-(4-iodo-1H-pyrazol-5-yl)piperidine |
2169643-37-0 | 95%+ | 10g |
$3065.0 | 2023-11-21 | |
| Enamine | EN300-814422-0.05g |
4-(4-iodo-1H-pyrazol-3-yl)piperidine |
2169643-37-0 | 95.0% | 0.05g |
$130.0 | 2025-02-20 |
4-(4-iodo-1H-pyrazol-5-yl)piperidine Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 4-(4-iodo-1H-pyrazol-5-yl)piperidine
Comprehensive Overview of 4-(4-iodo-1H-pyrazol-5-yl)piperidine (CAS No. 2169643-37-0)
4-(4-iodo-1H-pyrazol-5-yl)piperidine (CAS No. 2169643-37-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique piperidine and iodo-substituted pyrazole structure, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular framework is particularly valued for its potential applications in drug discovery, owing to the pharmacophoric properties of both the piperidine and pyrazole moieties.
The growing interest in 4-(4-iodo-1H-pyrazol-5-yl)piperidine is reflected in its increasing mentions across scientific literature and patent filings. Researchers are particularly intrigued by its role in modulating enzyme activity and receptor binding, making it a candidate for targeting neurological and metabolic disorders. The iodo substituent further enhances its utility in cross-coupling reactions, a cornerstone of modern medicinal chemistry. This aligns with the current trend of exploring halogenated heterocycles for their improved pharmacokinetic profiles.
From an industrial perspective, the demand for CAS 2169643-37-0 is driven by its scalability and compatibility with green chemistry principles. Recent advancements in catalytic iodination methods have streamlined its production, addressing concerns about yield and purity—a topic frequently queried in AI-driven chemical databases. Environmental sustainability is another hot-button issue, and this compound’s synthesis now often incorporates solvent-free or aqueous-phase protocols to minimize waste.
Analytical characterization of 4-(4-iodo-1H-pyrazol-5-yl)piperidine typically involves NMR, HPLC-MS, and X-ray crystallography, with data-sharing platforms like PubChem and Reaxys reporting its spectral fingerprints. These resources are pivotal for researchers verifying structural integrity—a common challenge highlighted in online chemistry forums. The compound’s stability under various pH conditions also makes it a subject of formulation studies, particularly for oral delivery systems.
In the context of intellectual property, derivatives of 2169643-37-0 feature prominently in patents related to kinase inhibitors and GPCR modulators. This ties into broader discussions about small-molecule drug development, a trending topic in biotech investment circles. Notably, its piperidine-pyrazole scaffold is being evaluated for anti-inflammatory and antimicrobial properties, reflecting the pharmaceutical industry’s push for multi-target therapeutics.
For synthetic chemists, the compound’s reactivity with palladium catalysts opens avenues for diverse functionalization—a technique frequently searched in academic workflow tools. Computational studies using DFT or molecular docking further predict its binding affinities, bridging experimental and theoretical approaches. Such interdisciplinary applications underscore why CAS 2169643-37-0 remains a focal point in both academic curricula and industrial R&D pipelines.
Looking ahead, the trajectory for 4-(4-iodo-1H-pyrazol-5-yl)piperidine appears robust, with emerging studies exploring its use in radiopharmaceuticals (leveraging the iodine-125 isotope) and as a ligand in transition-metal complexes. These niches align with global priorities in precision medicine and materials science, ensuring its relevance in next-generation research. As analytical techniques evolve, so too will the compound’s applications—solidifying its status as a high-value chemical entity.
2169643-37-0 (4-(4-iodo-1H-pyrazol-5-yl)piperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)